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Compound of Interest

Compound Name: N-nitroso-vortioxetine

CAS No.: 2925447-38-5

Cat. No.: B15813911

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are critical to ensuring laboratory safety and environmental protection. N-
nitroso-vortioxetine, a nitrosamine impurity of the antidepressant Vortioxetine, is recognized

as a potentially genotoxic substance requiring stringent disposal protocols.[1] Adherence to

these procedures is essential for minimizing health risks and maintaining regulatory

compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle N-nitroso-vortioxetine with

the utmost care in a controlled laboratory setting.

Personal Protective Equipment (PPE):

Gloves: Always wear chemical-impermeable gloves.[2]

Protective Clothing: A lab coat or other protective clothing is mandatory.[2]

Eye/Face Protection: Use safety glasses with side shields or goggles.[2][3]
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Respiratory Protection: If there is a risk of inhalation, particularly of the solid form as a dust,

a self-contained breathing apparatus or a NIOSH/MSHA-approved respirator should be

used.[2][3]

Engineering Controls:

All work with N-nitroso-vortioxetine should be conducted in a designated area, such as a

certified chemical fume hood, to minimize inhalation exposure.[4][5]

Spill Management:

In the event of a spill, the area should be secured.

For cleanup, wear appropriate PPE, including respiratory protection, and avoid dust

formation.[3]

The spilled material should be absorbed with an inert material, collected in a sealed and

labeled container for disposal.[5]

The spill area should then be washed with plenty of water, and adequate ventilation should

be provided.[3]

N-nitroso-vortioxetine Data Summary
The following table summarizes key chemical and safety information for N-nitroso-
vortioxetine.
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Property Data Reference

Chemical Name

1-(2-((2,4-

Dimethylphenyl)thio)phenyl)-4-

nitrosopiperazine

[3]

CAS Number 2925447-38-5 [3]

Molecular Formula C18H21N3OS [3][6]

Molecular Weight 327.4 g/mol [6]

Appearance Light Yellow Solid [3]

Regulatory Status
Potentially genotoxic impurity,

requires stringent oversight.
[1]

Acceptable Intake Limit

400 ng/day (as per USFDA

guidance for Potency Category

3)

[1]

Step-by-Step Disposal Protocol
The disposal of N-nitroso-vortioxetine is governed by hazardous waste regulations, such as

the Resource Conservation and Recovery Act (RCRA) in the United States, overseen by the

Environmental Protection Agency (EPA).[7][8][9] As a nitrosamine, it is treated as hazardous

waste due to its carcinogenic potential.[4]

Experimental Protocol for Disposal:

Waste Classification: N-nitroso-vortioxetine and any materials contaminated with it (e.g.,

pipette tips, gloves, empty containers, and contaminated solutions) must be classified as

hazardous chemical waste.[2][5]

Waste Segregation and Collection:

Collect all N-nitroso-vortioxetine waste in a designated, leak-proof hazardous waste

container.[5]
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This waste must be segregated from other chemical waste streams to prevent cross-

contamination and potential reactive hazards.[4]

Regulations often require specific color-coded containers for different types of

pharmaceutical waste. RCRA hazardous pharmaceutical waste is typically collected in

black containers.[5]

Container Labeling:

The hazardous waste container must be clearly and securely labeled with the chemical

name "N-nitroso-vortioxetine Waste".

The label must also indicate the associated hazards, such as "Toxic," "Carcinogen," and

"Ecotoxic".[5]

Include the accumulation start date on the label.[5]

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated area.

The storage area should be away from incompatible materials, awaiting pickup by a

licensed hazardous waste disposal service.[5]

Final Disposal:

The required method of disposal for hazardous pharmaceutical waste, particularly

carcinogenic nitrosamines, is high-temperature incineration at a permitted hazardous

waste facility.[3][4][5] This method ensures the complete destruction of the compound.

Transfer the sealed container to your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor for final disposal.[5]

Under no circumstances should N-nitroso-vortioxetine be disposed of down the drain or

in regular trash.[5][8] Flushing of hazardous pharmaceuticals is prohibited under EPA

regulations (Subpart P).[8]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-nitroso-
vortioxetine.

Start: N-nitroso-vortioxetine Waste Generated

Step 1: Classify as
Hazardous Waste

Step 2: Segregate and Collect in
Designated Black Container

Step 3: Label Container with
Chemical Name, Hazards, and Date

Step 4: Store Securely
in Designated Area

Step 5: Transfer to EHS or
Licensed Waste Contractor

Final Disposal:
High-Temperature Incineration

End: Compliant Disposal

Click to download full resolution via product page
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Caption: Workflow for the compliant disposal of N-nitroso-vortioxetine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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